Cas no 333752-27-5 (7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 333752-27-5
• MF: C₁₆H₁₆N₄O₅
• MW: 344.322043418884
• CID: 5960607
• Update Time: 2025-07-16

7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione
• 7-((4-methoxyphenoxy)methyl)-1-methyl-6,7-dihydrooxazolo[2,3-f]purine-2,4(1H,3H)-dione
• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 6,7-dihydro-7-[(4-methoxyphenoxy)methyl]-1-methyl-

• Inchi： 1S/C16H16N4O5/c1-19-13-12(14(21)18-15(19)22)20-7-11(25-16(20)17-13)8-24-10-5-3-9(23-2)4-6-10/h3-6,11H,7-8H2,1-2H3,(H,18,21,22)
• InChI Key： FKONUSNXFZJPEE-UHFFFAOYSA-N
• SMILES： N12CC(COC3=CC=C(OC)C=C3)OC1=NC1=C2C(=O)NC(=O)N1C

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 10.25±0.40(Predicted)

Additional information on 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione

Research Brief on 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 333752-27-5)

The compound 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 333752-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolopurine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its pharmacological properties, synthetic routes, and biological activities, making it a compound of interest for drug discovery and development.

Recent research has highlighted the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to selectively target and modulate key signaling molecules, thereby offering a potential therapeutic avenue for diseases such as cancer and autoimmune disorders. The compound's structural features, including the methoxyphenoxy moiety, contribute to its enhanced bioavailability and binding affinity, as evidenced by molecular docking simulations and pharmacokinetic analyses.

One of the key advancements in the study of this compound is the development of efficient synthetic methodologies. Researchers have reported optimized protocols for its synthesis, involving multi-step reactions with improved yields and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical evaluations. Additionally, recent publications have explored the compound's stability under various physiological conditions, providing insights into its potential formulation strategies for therapeutic use.

In terms of biological activity, recent findings suggest that 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione exhibits a dual mechanism of action. It not only inhibits target enzymes but also modulates downstream signaling cascades, leading to synergistic effects in disease models. For instance, in cancer cell lines, the compound has been shown to induce apoptosis while concurrently suppressing angiogenesis, highlighting its multifaceted therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to enhance selectivity and reduce adverse effects, with some derivatives showing improved pharmacological profiles in early-stage trials.

In conclusion, 7-(4-methoxyphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione represents a compelling candidate for further investigation in the pharmaceutical sciences. Its unique chemical structure, coupled with its promising biological activities, positions it as a potential lead compound for the development of novel therapeutics. Ongoing research aims to unravel its full mechanistic potential and optimize its properties for clinical applications, paving the way for future breakthroughs in the field.